
Physical and chemical properties of cobalt(II)
chromate

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: cobalt(2+);dioxido(dioxo)chromium

Cat. No.: B089288 Get Quote

Cobalt(II) Chromate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of cobalt(II) chromate (CoCrO₄), a compound of interest in various research and

industrial applications. This document summarizes key data, outlines a general synthesis

methodology, and presents a logical workflow for its preparation.

Physical Properties
Cobalt(II) chromate is an inorganic compound with distinct physical characteristics. Pure

cobalt(II) chromate appears as gray-black crystals, while the commercially available form is

often a brown or yellowish-brown powder or lumps. It is generally considered insoluble in water

but demonstrates solubility in mineral acids, solutions of chromium trioxide, as well as in alkali

and ammonium hydroxide solutions. The compound decomposes upon heating, and a specific

melting point has not been readily reported.

Table 1: Quantitative Physical Properties of Cobalt(II) Chromate
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Property Value

Molecular Formula CoCrO₄

Molecular Weight 174.93 g/mol [1][2][3]

Density 5.140 g/cm³[4]

Melting Point Decomposes upon heating[2][5][6]

Chemical Properties
Cobalt(II) chromate is a strong oxidizing agent and may intensify fires, particularly when in

contact with combustible materials. It is incompatible with strong reducing agents. Thermal

decomposition of cobalt(II) chromate can lead to the release of irritating gases and vapors.

From a toxicological perspective, it is classified as a carcinogen and a skin sensitizer,

necessitating careful handling and appropriate personal protective equipment.

Table 2: Chemical and Safety Information for Cobalt(II) Chromate

Property Description

Chemical Formula CoCrO₄[1][2][3]

IUPAC Name Cobalt(2+);dioxido(dioxo)chromium

Solubility

Insoluble in water. Soluble in mineral acids,

chromium trioxide solutions, alkali, and

ammonium hydroxide.[7]

Reactivity
Strong oxidizer. Incompatible with strong

reducing agents and combustible materials.

Hazards

May intensify fire; oxidizer. Causes severe skin

burns and eye damage. May cause an allergic

skin reaction. May cause allergy or asthma

symptoms or breathing difficulties if inhaled.

May cause cancer by inhalation.[8]
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It is crucial to distinguish cobalt(II) chromate (CoCrO₄) from cobalt chromite (CoCr₂O₄). Cobalt

chromite is a mixed oxide with a spinel crystal structure and exhibits a significantly higher

melting point.

Experimental Protocols
General Synthesis of Cobalt(II) Chromate via Precipitation

While specific, detailed experimental protocols for the synthesis of cobalt(II) chromate are not

widely available in the reviewed literature, a general method based on the principles of

inorganic salt precipitation can be employed. This typically involves the reaction of a soluble

cobalt(II) salt with a soluble chromate salt in an aqueous solution.

Materials:

A soluble cobalt(II) salt (e.g., cobalt(II) nitrate hexahydrate, Co(NO₃)₂·6H₂O)

A soluble chromate salt (e.g., potassium chromate, K₂CrO₄)

Deionized water

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:

Preparation of Reactant Solutions: Prepare separate aqueous solutions of the cobalt(II) salt

and the chromate salt of known concentrations.

Precipitation: Slowly add the chromate salt solution to the cobalt(II) salt solution with

constant stirring. A precipitate of cobalt(II) chromate should form immediately due to its low

solubility in water. The addition should be done dropwise to ensure the formation of uniform

particles.

Digestion (Optional): The mixture may be gently heated and stirred for a period to encourage

the growth of larger, more easily filterable crystals.
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Filtration and Washing: The precipitate is collected by filtration. The collected solid is then

washed several times with deionized water to remove any soluble impurities and unreacted

starting materials.

Drying: The washed precipitate is dried in an oven at a suitable temperature (e.g., 100-120

°C) to remove residual water. The final product is a solid powder of cobalt(II) chromate.

Visualizations
Diagram 1: General Workflow for the Precipitation Synthesis of Cobalt(II) Chromate

Caption: A flowchart illustrating the general steps for synthesizing cobalt(II) chromate via a

precipitation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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